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Compound of Interest

Compound Name: Potassium benzilate
CAS No.: 5928-68-7
Cat. No.: B13768654
Get Quote
& J
Introduction

Potassium benzilate (C14H11KO3), the potassium salt of benzilic acid, is a compound of
interest in pharmaceutical and chemical research.[1] Its proper identification, purity
assessment, and comprehensive characterization are critical for its application in drug
development and quality control. This document provides detailed application notes and
experimental protocols for the analytical characterization of Potassium benzilate using a suite
of modern analytical techniques.

Physicochemical Properties

A summary of the key physicochemical properties of Potassium benzilate is presented below.
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Property Value Reference

potassium 2-hydroxy-2,2-
IUPAC Name _ [1]
diphenylacetate

CAS Number 5928-68-7 [1]
Molecular Formula C14H11KO3 [1]
Molecular Weight 266.33 g/mol [1]
» ) 409°C at 760 mmHg
Boiling Point ) [2][3]
(Predicted)
Flash Point 215.3°C (Predicted) [2][3]

Spectroscopic Characterization

Spectroscopic techniques are fundamental for elucidating the molecular structure and
identifying the functional groups present in Potassium benzilate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

1.1.1 Experimental Protocol: *H and 3C NMR

o Sample Preparation: Dissolve 5-10 mg of Potassium benzilate in 0.6-0.7 mL of a suitable
deuterated solvent (e.g., DMSO-ds or D20). Ensure the sample is fully dissolved.

e Instrument: A 400 MHz (or higher) NMR spectrometer.
e 'H NMR Parameters:

o Pulse Program: Standard single pulse.

o Number of Scans: 16-64.

o Relaxation Delay: 1-2 seconds.
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o Spectral Width: -2 to 12 ppm.

e 13C NMR Parameters:

[e]

Pulse Program: Proton-decoupled single pulse.

o

Number of Scans: 1024 or more, depending on concentration.

[¢]

Relaxation Delay: 2-5 seconds.

[e]

Spectral Width: 0 to 200 ppm.

» Data Processing: Apply Fourier transform, phase correction, and baseline correction to the
acquired Free Induction Decay (FID). Reference the spectra to the residual solvent peak or
an internal standard (e.g., TMS).

1.1.2 Expected NMR Data

Chemical Shift . .
Nucleus 3) Multiplicity Assignment Reference
) Carboxylate
13C ~176.36 ppm Singlet [4]
Carbon (-COO")
_ Aromatic General
13C 125-145 ppm Multiple
Carbons Knowledge
Quaternary
) General
13C ~80 ppm Singlet Carbon (-
Knowledge
C(OH)-)
H 7.2-7.8 ppm Multiplets Aromatic Protons  [4]
Singlet Hydroxyl Proton
1H ~5.5 ppm J Y Y 4]

(exchangeable) (-OH)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the characteristic vibrational modes of the functional
groups in Potassium benzilate.
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1.2.1 Experimental Protocol: FT-IR (KBr Pellet)

o Sample Preparation: Mix ~1 mg of dry Potassium benzilate with ~100 mg of dry KBr
powder in an agate mortar. Grind the mixture until a fine, homogeneous powder is obtained.

» Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10
tons) to form a thin, transparent KBr pellet.

e Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

o Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm™1, with a
resolution of 4 cm~1. Perform a background scan using an empty sample holder or a pure
KBr pellet.

1.2.2 Characteristic FT-IR Absorption Bands

Wavenumber ] . .

( , Vibrational Mode Functional Group Reference

cm-

3358 O-H Stretch Hydroxyl (-OH)

3050 C-H Stretch (sp?) Aromatic C-H
C=0 Asymmetric

1602-1591 Carboxylate (-COO")
Stretch
C=0 Symmetric

1387 Carboxylate (-COO")
Stretch

1171-1048 C-O Stretch Tertiary Alcohol

Chromatographic Analysis

Chromatography is essential for separating Potassium benzilate from impurities and for
quantitative analysis.

High-Performance Liquid Chromatography (HPLC)
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A reverse-phase HPLC method is suitable for the purity assessment and quantification of
Potassium benzilate.[5][6]

2.1.1 Experimental Protocol: HPLC

e Instrumentation: An HPLC system equipped with a UV detector, autosampler, and column
oven.

e Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um).

o Mobile Phase: A gradient or isocratic mixture of Acetonitrile and a buffer (e.g., 20 mM
potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid).[5]

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30°C.

o Detection Wavelength: 225 nm or based on the UV maximum determined by UV-Vis
spectroscopy.[7][8]

o Injection Volume: 10 pL.

e Sample Preparation:

o Standard Solution: Accurately weigh and dissolve Potassium benzilate reference
standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Prepare a series
of working standards by serial dilution.

o Sample Solution: Dissolve the sample in the mobile phase to a similar concentration as
the standard.

e Analysis: Inject the standard solutions to create a calibration curve. Inject the sample
solution to determine its purity or concentration.
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Caption: High-Performance Liquid Chromatography (HPLC) experimental workflow.

Thermal Analysis

Thermal analysis techniques like TGA and DSC are used to investigate the thermal stability
and decomposition profile of Potassium benzilate.

3.1.1 Experimental Protocol: TGA/DSC
 Instrumentation: A simultaneous TGA/DSC analyzer or separate TGA and DSC instruments.

o Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum or ceramic
pan.

o TGA/DSC Parameters:

o Atmosphere: Dynamic dry nitrogen (or air) with a flow rate of 50-100 mL/min.
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o Temperature Program: Heat the sample from ambient temperature (e.g., 30°C) to 600°C
or higher at a constant heating rate of 10 K/min.

o Data Analysis: Analyze the resulting TGA curve for weight loss steps and the DSC curve for
endothermic or exothermic events (e.g., melting, decompaosition).

3.1.2 Summary of Thermal Events

. Temperature . .
Analysis Observation Interpretation Reference
Range (K)
) Decomposition of
73.67% weight )
TGA 563 - 603 the organic

loss )
moiety

Endothermic/Exo -
DSC 565 - 573 ] Decomposition
thermic Event

X-ray Diffraction

Single-crystal X-ray diffraction provides definitive proof of structure, including bond lengths,
angles, and crystal packing information.

4.1.1 Crystallographic Data

The crystal structure of Potassium benzilate has been determined and key parameters are
summarized below.[1][4]
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Parameter Value Reference
Crystal System Monoclinic [4]

Space Group P21/c [1][4]

a 14.1283 A [1]

b 9.0230 A [1]

c 10.3639 A [1]

a 90.00° [1]

B 111.4740° [1]

y 90.00° [1]

z 4 [1]

Overall Analytical Strategy

A comprehensive characterization of Potassium benzilate involves the integration of multiple

analytical techniques. The following diagram illustrates the logical relationship between these

methods, where each provides a unique piece of the puzzle to build a complete profile of the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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